1. Home
  2. Product
  3. (4-oxo-2H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl 3-[(4-methylpiperazin-1-yl)methyl]benzoate
(4-oxo-2H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl 3-[(4-methylpiperazin-1-yl)methyl]benzoate (4-oxo-2H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl 3-[(4-methylpiperazin-1-yl)methyl]benzoate
Brand Name: Vulcanchem
CAS No.: 131402-50-1
VCID: VC21250281
InChI: InChI=1S/C19H22N6O3/c1-23-5-7-24(8-6-23)11-14-3-2-4-15(9-14)19(27)28-13-25-17-16(10-22-25)18(26)21-12-20-17/h2-4,9-10,12H,5-8,11,13H2,1H3,(H,20,21,26)
SMILES: CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)OCN3C4=C(C=N3)C(=O)NC=N4
Molecular Formula: C19H22N6O3
Molecular Weight: 382.4 g/mol

(4-oxo-2H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl 3-[(4-methylpiperazin-1-yl)methyl]benzoate

CAS No.: 131402-50-1

Cat. No.: VC21250281

Molecular Formula: C19H22N6O3

Molecular Weight: 382.4 g/mol

* For research use only. Not for human or veterinary use.

(4-oxo-2H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl 3-[(4-methylpiperazin-1-yl)methyl]benzoate - 131402-50-1

Specification

CAS No. 131402-50-1
Molecular Formula C19H22N6O3
Molecular Weight 382.4 g/mol
IUPAC Name (4-oxo-5H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl 3-[(4-methylpiperazin-1-yl)methyl]benzoate
Standard InChI InChI=1S/C19H22N6O3/c1-23-5-7-24(8-6-23)11-14-3-2-4-15(9-14)19(27)28-13-25-17-16(10-22-25)18(26)21-12-20-17/h2-4,9-10,12H,5-8,11,13H2,1H3,(H,20,21,26)
Standard InChI Key WRRUNROFBHJYBM-UHFFFAOYSA-N
Isomeric SMILES CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)OCN3C4=NC=NC(=O)C4=CN3
SMILES CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)OCN3C4=C(C=N3)C(=O)NC=N4
Canonical SMILES CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)OCN3C4=NC=NC(=O)C4=CN3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19